Cas no 1296951-11-5 (1-Cyclopenta-1,3-dien-1-ylpentaphene)

• Product Name: 1-Cyclopenta-1,3-dien-1-ylpentaphene
• CAS No: 1296951-11-5
• MF: C₂₇H₁₈
• MW: 342.431827068329
• MDL: MFCD09909572
• CID: 5158698
• Update Time: 2023-08-24

1-Cyclopenta-1,3-dien-1-ylpentaphene Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopenta-1,3-dien-1-ylpentaphene

• MDL： MFCD09909572
• Inchi： 1S/C27H18/c1-2-7-18(6-1)24-11-5-10-21-15-23-13-12-22-14-19-8-3-4-9-20(19)16-25(22)27(23)17-26(21)24/h1-6,8-17H,7H2
• InChI Key： YJIUOFYAVYGZFM-UHFFFAOYSA-N
• SMILES： C12=CC3C(=CC=CC=3C=C1C=CC1C=C3C=CC=CC3=CC2=1)C1=CC=CC1

Computed Properties

• Exact Mass: 342.141
• Monoisotopic Mass: 342.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives